Cas no 1247406-64-9 (2H-Pyran, 4-(3-chloropropoxy)tetrahydro-)
2H-Pyran, 4-(3-chloropropoxy)tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloropropoxy)oxane
- 4-(3-Chloropropoxy)tetrahydro-2h-pyran
- 2H-Pyran, 4-(3-chloropropoxy)tetrahydro-
-
- Inchi: 1S/C8H15ClO2/c9-4-1-5-11-8-2-6-10-7-3-8/h8H,1-7H2
- InChI Key: BNWNRAQTFLJURA-UHFFFAOYSA-N
- SMILES: ClCCCOC1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 92.1
- XLogP3: 1.4
- Topological Polar Surface Area: 18.5
2H-Pyran, 4-(3-chloropropoxy)tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01080742-1g |
4-(3-Chloropropoxy)oxane |
1247406-64-9 | 95% | 1g |
¥3220.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01080742-5g |
4-(3-Chloropropoxy)oxane |
1247406-64-9 | 95% | 5g |
¥8477.0 | 2023-04-04 | |
| Enamine | EN300-674705-0.05g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 0.05g |
$683.0 | 2023-03-11 | ||
| Enamine | EN300-674705-0.1g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 0.1g |
$715.0 | 2023-03-11 | ||
| Enamine | EN300-674705-0.25g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 0.25g |
$748.0 | 2023-03-11 | ||
| Enamine | EN300-674705-0.5g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 0.5g |
$781.0 | 2023-03-11 | ||
| Enamine | EN300-674705-1.0g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-674705-2.5g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 2.5g |
$1594.0 | 2023-03-11 | ||
| Enamine | EN300-674705-5.0g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 5.0g |
$2360.0 | 2023-03-11 | ||
| Enamine | EN300-674705-10.0g |
4-(3-chloropropoxy)oxane |
1247406-64-9 | 10.0g |
$3500.0 | 2023-03-11 |
2H-Pyran, 4-(3-chloropropoxy)tetrahydro- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2H-Pyran, 4-(3-chloropropoxy)tetrahydro-
Introduction to 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- (CAS No. 1247406-64-9) and Its Emerging Applications in Chemical Biology and Medicine
The compound 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- (CAS No. 1247406-64-9) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the fields of chemical biology and medicinal chemistry. As a derivative of tetrahydropyran, this compound exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of a chloropropoxy substituent at the 4-position introduces reactivity and binding potential that has been exploited in various biochemical assays and drug discovery campaigns.
In recent years, the exploration of oxygen-containing heterocycles has been a cornerstone in medicinal chemistry due to their prevalence in bioactive natural products and synthetic drugs. Among these, tetrahydropyran derivatives have emerged as versatile intermediates, offering a balance between lipophilicity and metabolic stability. The specific modification at the 4-(3-chloropropoxy)tetrahydro- position enhances the compound's ability to interact with biological targets, making it particularly interesting for designing molecules with enhanced pharmacological profiles.
One of the most compelling aspects of 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- is its potential as a building block for more complex molecules. The chloropropoxy group serves as a handle for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores while maintaining the core pyran scaffold. This flexibility has been leveraged in several high-profile studies aimed at identifying inhibitors of key enzymes involved in metabolic pathways and signal transduction cascades.
Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that the 4-(3-chloropropoxy)tetrahydro- moiety can effectively occupy binding pockets in proteins, with particular emphasis on enzymes implicated in inflammatory responses and cancer progression. These findings have spurred interest in synthesizing analogs of this compound to optimize binding affinity and selectivity for therapeutic applications.
The synthesis of 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the tetrahydropyran ring system, followed by selective halogenation and nucleophilic substitution to introduce the chloropropoxy group. Advances in catalytic methods have enabled more efficient and scalable synthetic routes, reducing costs and improving yields for industrial applications.
In the realm of drug discovery, derivatives of 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- have shown promise as modulators of protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes but are notoriously challenging to target with small molecules. The rigid yet adaptable structure of this compound provides an ideal framework for disrupting or stabilizing PPIs, which has implications for treating diseases such as Alzheimer's and cancer.
Furthermore, the 4-(3-chloropropoxy)tetrahydro- scaffold has been explored in the development of probes for biochemical assays. Its ability to serve as a substrate or inhibitor allows researchers to dissect complex signaling pathways with high precision. For instance, studies have utilized this compound to investigate the role of specific kinases in cell proliferation and apoptosis, providing insights that could guide the design of next-generation therapeutics.
The growing interest in 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- is also reflected in its increasing presence in patent literature and academic publications. Researchers worldwide are reporting novel derivatives with enhanced pharmacological activity, underscoring its importance as a research tool and potential drug candidate. Collaborative efforts between synthetic chemists and biologists are now focused on translating these findings into clinical applications.
From a regulatory perspective, compounds like 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies often involve evaluating their interaction with biological targets using high-throughput screening (HTS) technologies. These screens help identify lead compounds that can then be optimized through structure-activity relationship (SAR) studies.
The versatility of 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- extends beyond its role as an intermediate in drug discovery. It has found utility as a ligand in crystallographic studies aimed at understanding enzyme structures at atomic resolution. By co-crystallizing with target proteins, researchers can visualize how this compound binds and modulates enzyme activity, providing critical data for rational drug design.
In conclusion, 2H-Pyran, 4-(3-chloropropoxy)tetrahydro- (CAS No. 1247406-64-9) stands out as a pivotal molecule in chemical biology and medicinal chemistry due to its unique structural features and functional potential. Its ability to serve as a scaffold for drug development, coupled with its utility as a biochemical probe, positions it as a cornerstone of modern research efforts aimed at addressing complex diseases through innovative molecular design.
1247406-64-9 (2H-Pyran, 4-(3-chloropropoxy)tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)